Cas no 817204-32-3 ([(2R,3R,4R,5R)-5-(4-benzamido-2-oxo-1,2-dihydropyrimidin-1-yl)-3-(benzoyloxy)-4-fluoro-4-methyloxolan-2-yl]methyl benzoate)

[(2R,3R,4R,5R)-5-(4-benzamido-2-oxo-1,2-dihydropyrimidin-1-yl)-3-(benzoyloxy)-4-fluoro-4-methyloxolan-2-yl]methyl benzoate structure

817204-32-3 structure

Product Name:[(2R,3R,4R,5R)-5-(4-benzamido-2-oxo-1,2-dihydropyrimidin-1-yl)-3-(benzoyloxy)-4-fluoro-4-methyloxolan-2-yl]methyl benzoate

CAS No:817204-32-3

Molecular Formula:C₃₁H₂₆FN₃O₇

Molecular Weight:571.552451610565

MDL:MFCD23106344

CID:1057920

PubChem ID:11330583

[(2R,3R,4R,5R)-5-(4-benzamido-2-oxo-1,2-dihydropyrimidin-1-yl)-3-(benzoyloxy)-4-fluoro-4-methyloxolan-2-yl]methyl benzoate Properties

Names and Identifiers

- PSI-6130 derivative
- Cytidine, N-benzoyl-2'-deoxy-2'-fluoro-2'-Methyl-, 3',5'-dibenzoate, (2'R)-
- 2'-Deoxy-2'-fluoro-2'- Methyl-N-(phenylcarbonyl) cytidine
- (2'R)-N-Benzoyl-2'-deoxy-2'-fluoro-2'-Methylcytidine 3',5'-dibenzoate
- 3',5'-O-4-Tribenzoyl-2'-deoxy-2'-fluoro-2'-C-Methylcytidine
- (2R,3R,4R,5R)-5-(4-Benzamido-2-oxopyrimidin-1(2H)-yl)-2-((benzoyloxy)methyl)-4-fluoro-4-methyltetrahydrofuran-3-yl benzoate
- (2'R)-N-Benzoyl-2'-deoxy-2'-fluoro-2'-methylcytidine 3',5'-dibenzoat
- 4-(Benzoylamino)-1-[5-O-benzoyl-2-deoxy-2-fluoro-2-methyl-3-O-(ph enoxycarbonyl)-β-D-xylofuranosyl]-2(1H)-pyrimidinone
- N-4,3',5'-tri-O-benzoyl-2'-deoxy-2'-fluoro-2'-C-methylcytidine
- [(2R,3R,4R,5R)-5-(4-benzamido-2-oxo-1,2-dihydropyrimidin-1-yl)-3-(benzoyloxy)-4-fluoro-4-methyloxolan-2-yl]methyl benzoate
- [(2R,3R,4R,5R)-5-(4-benzamido-2-oxopyrimidin-1-yl)-3-benzoyloxy-4-fluoro-4-methyloxolan-2-yl]methyl benzoate
- 817204-32-3
- AC-27671
- Cytidine, N-benzoyl-2a(2)-deoxy-2a(2)-fluoro-2a(2)-methyl-, 3a(2),5a(2)-dibenzoate, (2a(2)R)-
- Cytidine, N-benzoyl-2'-deoxy-2'-fluoro-2'-methyl-, 3',5'-dibenzoate,(2'R)-
- CS-M3033
- DTXSID901144030
- MFCD23106344
- (2R,3R,4R,5R)-5-(4-benzamido-2-oxopyrimidin-1(2H)-yl)-2-(benzoyloxymethyl)-4-fluoro-4-methyltetrahydrofuran-3-yl benzoate
- (2R,3R,4R,5R)-5-(4-Benzamido-2-oxopyrimidin-1(2H)-yl)-2-((benzoyloxy)methyl)-4-fluoro-4-methyltetrahydrofuran-3-ylbenzoate
- Cytidine,N-benzoyl-2'-deoxy-2'-fluoro-2'-methyl-,3',5'-dibenzoate,(2'R)-
- FD9071
- SCHEMBL12202843
- PB38796
- AKOS025290708
- (2R,3R,4R,5R)-5-(4-BENZAMIDO-2-OXOPYRIMIDIN-1-YL)-2-[(BENZOYLOXY)METHYL]-4-FLUORO-4-METHYLOXOLAN-3-YL BENZOATE
- DS-7573
- 2'Deoxy-2'fluoro-2'- methyl-N-(phenylcarbonyl) cytidine
- (2'R)-N-benzoyl-2'-deoxy-2'-fluoro-2'-methyl-3',5'-dibenzoate Cytidine
- +Expand
- MDL： MFCD23106344
- InChIKey： MXEQSUUFNWPUJH-RDWHIKKYSA-N
- Inchi： 1S/C31H26FN3O7/c1-31(32)25(42-28(38)22-15-9-4-10-16-22)23(19-40-27(37)21-13-7-3-8-14-21)41-29(31)35-18-17-24(34-30(35)39)33-26(36)20-11-5-2-6-12-20/h2-18,23,25,29H,19H2,1H3,(H,33,34,36,39)/t23-,25-,29-,31-/m1/s1
- SMILES： C[C@]1([C@H](OC(C2C=CC=CC=2)=O)[C@@H](COC(C2C=CC=CC=2)=O)O[C@H]1N1C=CC(NC(C2C=CC=CC=2)=O)=NC1=O)F

Computed Properties

Exact Mass: 571.17547834g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 10
Monoisotopic Mass: 571.17547834g/mol
Heavy Atom Count: 42
Complexity: 1080
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Topological Polar Surface Area: 124Å²

Experimental Properties

Melting Point: 241 ºC (dichloromethane hexane )
Solubility: Insuluble (3.0E-5 g/L) (25 ºC),
Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),

[(2R,3R,4R,5R)-5-(4-benzamido-2-oxo-1,2-dihydropyrimidin-1-yl)-3-(benzoyloxy)-4-fluoro-4-methyloxolan-2-yl]methyl benzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IDO4-10g	Cytidine, N-benzoyl-2'-deoxy-2'-fluoro-2'-methyl-, 3',5'-dibenzoate,(2'R)-	817204-32-3	95%	10g	$18.00	2024-04-21
A2B Chem LLC	AI56724-1g	(2'R)-N-Benzoyl-2'-deoxy-2'-fluoro-2'-methylcytidine 3',5'-dibenzoate	817204-32-3	98%	1g	$16.00
Aaron	AR00IDWG-250mg	Cytidine, N-benzoyl-2'-deoxy-2'-fluoro-2'-methyl-, 3',5'-dibenzoate,(2'R)-	817204-32-3	97%	250mg	$3.00
abcr	AB452150-1 g	(2R,3R,4R,5R)-5-(4-Benzamido-2-oxopyrimidin-1(2H)-yl)-2-((benzoyloxy)methyl)-4-fluoro-4-methyltetrahydrofuran-3-yl benzoate; .	817204-32-3		1g	€68.80	2022-06-10
Advanced ChemBlocks	G-5706-25MG	(2R,3R,4R,5R)-5-(4-benzamido-2-oxopyrimidin-1(2H)-yl)-2-((benzoyloxy)methyl)-4-fluoro-4-methyltetrahydrofuran-3-yl benzoate	817204-32-3	97%	25MG	$140	2023-09-15
Ambeed	A344812-250mg	(2R,3R,4R,5R)-5-(4-Benzamido-2-oxopyrimidin-1(2H)-yl)-2-((benzoyloxy)methyl)-4-fluoro-4-methyltetrahydrofuran-3-yl benzoate	817204-32-3	97%	250mg	$9.0	2024-07-24
Chemenu	CM104523-50g	[(2R,3R,4R,5R)-5-(4-benzamido-2-oxo-1,2-dihydropyrimidin-1-yl)-3-(benzoyloxy)-4-fluoro-4-methyloxolan-2-yl]methyl benzoate	817204-32-3	95%	50g	$101	2023-03-06
ChemScence	CS-M3033-10g	Cytidine, N-benzoyl-2'-deoxy-2'-fluoro-2'-methyl-, 3',5'-dibenzoate, (2'R)-	817204-32-3	99.06%	10g	$27.0	2022-04-26
eNovation Chemicals LLC	D495953-25G	[(2R,3R,4R,5R)-5-(4-benzamido-2-oxo-1,2-dihydropyrimidin-1-yl)-3-(benzoyloxy)-4-fluoro-4-methyloxolan-2-yl]methyl benzoate	817204-32-3	97%	25G	$45	2022-09-04
TRC	B208200-500mg	(2'R)-N-Benzoyl-2'-deoxy-2'-fluoro-2'-methyl-3',5'-dibenzoate Cytidine	817204-32-3		500mg	$ 110.00	2023-04-19

[(2R,3R,4R,5R)-5-(4-benzamido-2-oxo-1,2-dihydropyrimidin-1-yl)-3-(benzoyloxy)-4-fluoro-4-methyloxolan-2-yl]methyl benzoate Synthesis

Synthetic Circuit 1

1621160-31-3

64339-87-3

817204-32-3

874638-94-5

Reaction Conditions

1.1 Reagents: Tin tetrachloride Catalysts: Tetrabutylammonium iodide Solvents: Chlorobenzene ; rt; 16 h, 80 °C

Reference

Stereoselective N-glycosylation with N4-acyl cytosines and efficient synthesis of gemcitabine

Liu, Tongchao; et al, Tetrahedron, 2019, 75(9), 1203-1213

Synthetic Circuit 2

914912-73-5

64339-87-3

817204-32-3

874638-94-5

Reaction Conditions

1.1 Reagents: Tin tetrachloride Solvents: Acetonitrile ; 4 h, 50 - 55 °C
1.2 Reagents: Sodium bicarbonate Solvents: Ethyl acetate , Water

Reference

Synthesis of 2-deoxy-2-fluoro-2-C-methyl-D-ribofuranoses

Clark, Jeremy L.; et al, Journal of Carbohydrate Chemistry, 2006, 25(6), 461-470

Synthetic Circuit 3

26661-13-2

874638-93-4

817204-32-3

874638-94-5

Reaction Conditions

1.1 Reagents: N,O-Bis(trimethylsilyl)acetamide Solvents: Chlorobenzene ; 2 h, rt → 80 °C; 80 °C → rt
1.2 Reagents: Tin tetrachloride Solvents: Chlorobenzene ; rt; 16 h, rt → 65 °C

Reference

Aspartic acid based nucleoside phosphoramidate prodrugs as potent inhibitors of hepatitis C virus replication

Maiti, Munmun; et al, Organic & Biomolecular Chemistry, 2015, 13(18), 5158-5174

Synthetic Circuit 4

863329-62-8

817204-32-3

863329-64-0

863329-63-9

Reaction Conditions

1.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Toluene ; -20 °C; 1 h

Reference

Design, Synthesis, and Antiviral Activity of 2'-Deoxy-2'-fluoro-2'-C-methyl-cytidine, a Potent Inhibitor of Hepatitis C Virus Replication

Clark, Jeremy L.; et al, Journal of Medicinal Chemistry, 2005, 48(17), 5504-5508

Synthetic Circuit 5

817204-35-6

98-88-4

817204-32-3

863329-64-0

863329-63-9

Reaction Conditions

1.1 Solvents: Pyridine ; rt → 0 °C; 10 min, 0 °C; 1.5 h
2.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Toluene ; -20 °C; 1 h

Reference

Design, Synthesis, and Antiviral Activity of 2'-Deoxy-2'-fluoro-2'-C-methyl-cytidine, a Potent Inhibitor of Hepatitis C Virus Replication

Clark, Jeremy L.; et al, Journal of Medicinal Chemistry, 2005, 48(17), 5504-5508

Synthetic Circuit 6

817204-34-5

817204-32-3

863329-64-0

863329-63-9

Reaction Conditions

1.1 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0.75 h, rt
2.1 Solvents: Pyridine ; rt → 0 °C; 10 min, 0 °C; 1.5 h
3.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Toluene ; -20 °C; 1 h

Reference

Design, Synthesis, and Antiviral Activity of 2'-Deoxy-2'-fluoro-2'-C-methyl-cytidine, a Potent Inhibitor of Hepatitis C Virus Replication

Clark, Jeremy L.; et al, Journal of Medicinal Chemistry, 2005, 48(17), 5504-5508

Synthetic Circuit 7

119411-03-9

917-54-4

817204-32-3

863329-64-0

863329-63-9

Reaction Conditions

1.1 Solvents: Diethyl ether ; rt → -78 °C; 1 h, -78 °C; 2 h, -78 °C
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0.75 h, rt
3.1 Solvents: Pyridine ; rt → 0 °C; 10 min, 0 °C; 1.5 h
4.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Toluene ; -20 °C; 1 h

Reference

Design, Synthesis, and Antiviral Activity of 2'-Deoxy-2'-fluoro-2'-C-methyl-cytidine, a Potent Inhibitor of Hepatitis C Virus Replication

Clark, Jeremy L.; et al, Journal of Medicinal Chemistry, 2005, 48(17), 5504-5508

Synthetic Circuit 8

93-97-0

65-46-3

13154-24-0

817204-32-3

863329-64-0

863329-63-9

Reaction Conditions

1.1 Solvents: Dimethylformamide ; rt
1.2 Solvents: Dimethylformamide ; rt
1.3 Reagents: Dimethyl sulfoxide , Triethylamine , Trifluoroacetic anhydride Solvents: Dimethyl sulfoxide ; rt → -15 °C
2.1 Solvents: Diethyl ether ; rt → -78 °C; 1 h, -78 °C; 2 h, -78 °C
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0.75 h, rt
4.1 Solvents: Pyridine ; rt → 0 °C; 10 min, 0 °C; 1.5 h
5.1 Reagents: (Diethylamino)sulfur trifluoride Solvents: Toluene ; -20 °C; 1 h

Reference

Design, Synthesis, and Antiviral Activity of 2'-Deoxy-2'-fluoro-2'-C-methyl-cytidine, a Potent Inhibitor of Hepatitis C Virus Replication

Clark, Jeremy L.; et al, Journal of Medicinal Chemistry, 2005, 48(17), 5504-5508

Synthetic Circuit 9

98-88-4

71-30-7

874638-80-9

817204-32-3

Reaction Conditions

1.1 Solvents: Pyridine ; 0 °C; 1 h, 0 °C; 7 h, 0 °C
1.2 Solvents: Methanol
1.3 Reagents: Hexamethyldisilazane , Ammonium sulfate ; 1 h
1.4 Reagents: Lithium tri-tert-butoxyaluminum hydride Solvents: Tetrahydrofuran ; rt → -20 °C; -10 °C
1.5 Reagents: Thionyl chloride Solvents: Dichloromethane ; 0 °C
1.6 Reagents: Stannous chloride Solvents: Chlorobenzene ; 70 °C

Reference

Synthesis of intermediate of sofosbuvir

Wang, Zhi-guo; Wang, Lei; Wang, Zhi-gang, Huaxue Shiji, 2016, 38(3), 287-290

[(2R,3R,4R,5R)-5-(4-benzamido-2-oxo-1,2-dihydropyrimidin-1-yl)-3-(benzoyloxy)-4-fluoro-4-methyloxolan-2-yl]methyl benzoate Raw materials

[(2R,3R,4R,5R)-5-(4-benzamido-2-oxo-1,2-dihydropyrimidin-1-yl)-3-(benzoyloxy)-4-fluoro-4-methyloxolan-2-yl]methyl benzoate Preparation Products

[(2R,3R,4R,5R)-5-(4-benzamido-2-oxo-1,2-dihydropyrimidin-1-yl)-3-(benzoyloxy)-4-fluoro-4-methyloxolan-2-yl]methyl benzoate Suppliers

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[(2R,3R,4R,5R)-5-(4-benzamido-2-oxo-1,2-dihydropyrimidin-1-yl)-3-(benzoyloxy)-4-fluoro-4-methyloxolan-2-yl]methyl benzoate Related Literature

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817204-32-3 ([(2R,3R,4R,5R)-5-(4-benzamido-2-oxo-1,2-dihydropyrimidin-1-yl)-3-(benzoyloxy)-4-fluoro-4-methyloxolan-2-yl]methyl benzoate) Related Products

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(CAS:817204-32-3)PSI-6130 derivative

Purity:99.9%

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Amadis Chemical Company Limited

(CAS:817204-32-3)[(2R,3R,4R,5R)-5-(4-benzamido-2-oxo-1,2-dihydropyrimidin-1-yl)-3-(benzoyloxy)-4-fluoro-4-methyloxolan-2-yl]methyl benzoate

Purity:99%

Quantity:250.0g

Price($):230.0